Cas no 1854543-73-9 (2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide)

• Product Name: 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide
• CAS No: 1854543-73-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5844533
• PubChem ID: 117619590
• Update Time: 2025-11-01

2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 1854543-73-9
• 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide
• EN300-714389
• SCHEMBL16133630

• Inchi： 1S/C9H16N4O/c1-6-11-7(13-12-6)5-10-8(14)9(2,3)4/h5H2,1-4H3,(H,10,14)(H,11,12,13)
• InChI Key： DYIZUIGOKLGLTB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCC1=NNC(C)=N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide

Introduction to 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide (CAS No. 1854543-73-9)

2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide, identified by its Chemical Abstracts Service (CAS) number 1854543-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, which contributes to its unique chemical properties and potential biological activities.

The molecular framework of 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide incorporates several key structural motifs that are of particular interest to researchers. The presence of a dimethyl group at the N-terminal position and a methyl-substituted 1H-1,2,4-triazole ring moiety enhances its potential for interaction with biological targets. Such structural features are often exploited in the design of novel therapeutic agents due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways and immune responses. The 1,2,4-triazole core is a well-known pharmacophore that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a methyl-substituted triazole ring in CAS No. 1854543-73-9 suggests that this compound may exhibit similar bioactivities, making it a promising candidate for further investigation in the treatment of chronic inflammatory disorders.

Moreover, the dimethylpropanamide moiety in the compound's structure contributes to its lipophilicity and solubility characteristics, which are critical factors in drug formulation and bioavailability. These properties make CAS No. 1854543-73-9 an attractive scaffold for drug discovery efforts aimed at improving oral bioavailability and tissue penetration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of complex molecules with greater accuracy. The structural features of 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide have been subjected to virtual screening against various protein targets, including kinases and transcription factors involved in inflammatory signaling pathways. Preliminary computational studies suggest that this compound may interact with these targets in a manner that could inhibit their activity.

The synthesis of CAS No. 1854543-73-9 represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves the strategic functionalization of the triazole ring and the introduction of the amide group at the N-terminal position. This process requires precise control over reaction conditions to ensure high yield and purity. The synthetic methodology has been optimized to minimize side reactions and maximize the efficiency of producing this compound on a laboratory scale.

In vitro pharmacological studies have begun to elucidate the potential therapeutic applications of CAS No. 1854543-73-9. Initial experiments have demonstrated that this compound exhibits inhibitory activity against certain inflammatory mediators, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is ongoing to determine its specificity and selectivity against other biological targets.

The development of novel pharmaceutical agents relies heavily on collaboration between synthetic chemists, medicinal chemists, and biologists. The study of CAS No. 1854543-73-9 exemplifies this interdisciplinary approach, where structural modifications are guided by computational predictions and validated through experimental testing. This iterative process is essential for identifying lead compounds that can advance into clinical trials.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. As researchers gain more insights into the pharmacological profile of CAS No. 1854543-73-9, it will be important to conduct comprehensive toxicological assessments to ensure its safety for human use. These studies will provide critical data for regulatory submissions and support further progression towards clinical development.

The future prospects for 2,2-dimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]propanamide are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits for patients.